N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide

• IUPAC Name: N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
• InChI: InChI=1S/C14H20BNO3/c1-10(17)16-12-8-6-7-11(9-12)15-18-13(2,3)14(4,5)19-15/h6-9H,1-5H3,(H,16,17)
• InChI Key: CZFSGYCLOCCASM-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=CC=C2)NC(=O)C
• Molecular Formula: C14H20BNO3
• DSSTOX Substance ID: DTXSID00378817
• Molecular Weight: 261.13 g/mol
• CAS RN: 480424-93-9

Description

“N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide” is a chemical compound with the empirical formula C15H22BNO3. It is a solid substance. The SMILES string for this compound is CN©C(=O)c1ccc(cc1)B2OC©©C©©O2.

Molecular Structure Analysis

The molecular weight of this compound is 275.15. The InChI key for this compound is OZAOMJCDURFBGT-UHFFFAOYSA-N.

Chemical Reactions Analysis

While specific chemical reactions involving “N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide” are not available, related compounds such as “4,4,5,5-Tetramethyl-1,3,2-dioxaborolane” have been used in borylation reactions at the benzylic C-H bond of alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate.

Physical And Chemical Properties Analysis

This compound is a solid. Unfortunately, more specific physical and chemical properties are not available.

Scientific Research Applications

Organic Synthesis and Drug Intermediates

N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide serves as an organic intermediate. It can be synthesized through nucleophilic and amidation reactions. Researchers often use boronic acid compounds to protect diols during drug synthesis. Additionally, this compound plays a crucial role in asymmetric synthesis of amino acids, Diels–Alder reactions, and Suzuki coupling reactions. .

Enzyme Inhibitors and Ligand Drugs

Boronic acid derivatives, including our compound of interest, find applications as enzyme inhibitors and specific ligand drugs. These compounds are explored for their potential in treating tumors, microbial infections, and even as anticancer agents. .

Fluorescent Probes

Researchers utilize boric acid compounds as fluorescent probes. In the case of N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide, it can identify hydrogen peroxide, sugars, copper ions, fluoride ions, and catecholamines. .

Stimulus-Responsive Drug Carriers

Boronic ester bonds, such as those found in our compound, are widely used in constructing stimulus-responsive drug carriers. These carriers respond to changes in the microenvironment (e.g., pH, glucose levels, ATP concentration). They offer advantages like simple construction conditions and good biocompatibility. .

Borylation and Hydroboration Reactions

4,4,5,5-Tetramethyl-1,3,2-dioxaborolane, a related compound, is used for borylation reactions. It can borylate the benzylic C-H bond of alkylbenzenes, forming pinacol benzyl boronate. .

Crystallographic and Conformational Studies

Researchers have characterized the crystal structure of N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide using X-ray diffraction. .

Mechanism of Action

Target of Action

The primary target of N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide , also known as 3-Acetamidophenylboronic acid pinacol ester , is the benzylic C-H bond of alkylbenzenes . This compound plays a crucial role in the borylation of alkylbenzenes, a process that forms pinacol benzyl boronate .

Mode of Action

This compound interacts with its target through a process known as borylation . In the presence of a palladium catalyst, it attaches to the benzylic C-H bond of alkylbenzenes, resulting in the formation of pinacol benzyl boronate . It also participates in the hydroboration of alkyl or aryl alkynes and alkenes .

Biochemical Pathways

The compound affects the Suzuki-Miyaura cross-coupling reaction . This reaction is a type of palladium-catalyzed cross-coupling process, which is used to synthesize biaryl compounds, an important class of compounds in medicinal chemistry .

Pharmacokinetics

Its unique reactivity and low toxicity make it a valuable tool in organic synthesis .

Result of Action

The result of the compound’s action is the formation of pinacol benzyl boronate and biaryl compounds . These products have significant applications in medicinal chemistry and materials science .

Action Environment

The action of this compound can be influenced by environmental factors such as temperature and the presence of other reactants. For instance, the compound is air-sensitive and hygroscopic, and should be stored at 2-8°C . Its reactivity can also be affected by the presence of a palladium catalyst .